1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine

• IUPAC Name: 1,4-bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine
• InChI: InChI=1S/C21H26Cl2N2O8S2/c1-13-12-24(34(26,27)20-10-16(30-2)14(22)8-18(20)32-4)6-7-25(13)35(28,29)21-11-17(31-3)15(23)9-19(21)33-5/h8-11,13H,6-7,12H2,1-5H3
• InChI Key: IOXSRAIVZRIJBF-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1S(=O)(=O)C2=C(C=C(C(=C2)OC)Cl)OC)S(=O)(=O)C3=C(C=C(C(=C3)OC)Cl)OC
• Molecular Formula: C21H26Cl2N2O8S2
• Molecular Weight: 569.5 g/mol

Description

1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine, also known as DCPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes, leading to cell death in cancer cells. In insects, 1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine is believed to disrupt the nervous system, leading to paralysis and death.
Biochemical and Physiological Effects:
1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine has been shown to have a range of biochemical and physiological effects, depending on the application. In cancer cells, 1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine has been shown to induce apoptosis, or programmed cell death. In insects, 1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine has been shown to cause paralysis and death. In materials science, 1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine has been used to create materials with unique optical and electronic properties.

Advantages and Limitations for Lab Experiments

1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine has several advantages for lab experiments, including its high purity and stability, which make it easy to work with. However, 1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine is also highly toxic and requires careful handling and disposal. Additionally, the mechanism of action of 1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine, including further investigation of its anticancer properties and potential use as a pesticide. Additionally, 1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine could be used as a building block for the synthesis of novel materials with unique properties. Further research is needed to fully understand the mechanism of action of 1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine and its potential applications in various fields.

Synthesis Methods

1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine is synthesized through a multi-step process starting with the reaction of 4-chloro-2,5-dimethoxyaniline with chlorosulfonic acid to form 4-chloro-2,5-dimethoxyphenylsulfonyl chloride. This intermediate is then reacted with 2-methylpiperazine to form 1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine.

Scientific Research Applications

1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine has been shown to have anticancer properties and is being investigated as a potential treatment for various types of cancer. In agriculture, 1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine has been used as a pesticide due to its insecticidal properties. In materials science, 1,4-Bis[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-methylpiperazine has been used as a building block for the synthesis of novel materials with unique properties.